Cas no 61450-79-1 (1,3,4-Oxadiazol-2-amine, 5,5'-(1,4-butanediyl)bis-)

• Product Name: 1,3,4-Oxadiazol-2-amine, 5,5'-(1,4-butanediyl)bis-
• CAS No: 61450-79-1
• MF: C₈H₁₂N₆O₂
• MW: 224.219880104065
• CID: 478894
• PubChem ID: 12300426
• Update Time: 2025-04-19

1,3,4-Oxadiazol-2-amine, 5,5'-(1,4-butanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2-amine, 5,5'-(1,4-butanediyl)bis-
• 5-[4-(5-amino-1,3,4-oxadiazol-2-yl)butyl]-1,3,4-oxadiazol-2-amine
• 61450-79-1
• DTXSID70486317
• SCHEMBL14987107

• Inchi： 1S/C8H12N6O2/c9-7-13-11-5(15-7)3-1-2-4-6-12-14-8(10)16-6/h1-4H2,(H2,9,13)(H2,10,14)
• InChI Key： MIMHLMWXWNPRHF-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1CCCCC1=NN=C(N)O1

Computed Properties

• Exact Mass: 224.10236
• Monoisotopic Mass: 224.10217365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 129.88